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Compound of Interest

Compound Name: 2-Hydroxy-6-methylbenzonitrile

Cat. No.: B1316493

For Immediate Release — In the dynamic environments of research and drug development,
the safe management and disposal of chemical reagents are paramount. This guide offers
essential safety and logistical information for the proper disposal of 2-Hydroxy-6-
methylbenzonitrile (CAS No. 73289-66-4). Adherence to these protocols is crucial for
ensuring the safety of laboratory personnel and maintaining environmental compliance. This
document is intended for researchers, scientists, and drug development professionals who
handle such chemical compounds.

While comprehensive safety data for 2-Hydroxy-6-methylbenzonitrile is not readily available,
this guide is structured based on information for the closely related compound, 2-
Hydroxybenzonitrile, and general principles of hazardous waste management. It is imperative
to treat 2-Hydroxy-6-methylbenzonitrile as a hazardous substance due to its chemical
structure and the known hazards of similar benzonitrile compounds.

Understanding the Hazard Profile

Benzonitrile and its derivatives are organic compounds that can pose significant health risks.
Based on data for analogous compounds, 2-Hydroxy-6-methylbenzonitrile should be
handled with caution. The primary hazards associated with similar compounds include acute
oral toxicity, serious eye damage, and the potential for skin sensitization.[1] Nitrile compounds,
in general, are treated with care due to the potential for the release of hydrogen cyanide, a
highly toxic gas.
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It is crucial to consult your institution's Environmental Health and Safety (EHS) department for
specific guidance and to always refer to the manufacturer's Safety Data Sheet (SDS) if
available.

Personal Protective Equipment (PPE) and Safe
Handling

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment is worn. The causality behind this is to create a barrier between the individual and
the hazardous substance, minimizing the risk of exposure through inhalation, skin contact, or
eye contact.

Eye and Face Protection: Chemical splash goggles or safety glasses are mandatory. A face
shield should be considered where there is a risk of splashing.

e Hand Protection: Use chemical-resistant gloves, such as nitrile rubber.

» Skin and Body Protection: A laboratory coat is the minimum requirement. For larger
quantities or tasks with a high splash potential, chemical-resistant clothing or coveralls
should be used.

» Respiratory Protection: All handling of 2-Hydroxy-6-methylbenzonitrile, including waste
preparation, should be conducted in a well-ventilated area, preferably within a certified
chemical fume hood to minimize inhalation exposure.[2]

Safe Handling Practices:

e Avoid contact with skin, eyes, and clothing.[3]

» Do not eat, drink, or smoke in areas where the chemical is handled.
e Wash hands thoroughly after handling.[4]

o Store in a tightly closed container in a dry, cool, and well-ventilated area, away from
incompatible materials.[5]

Quantitative Data Summary
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The following table summarizes key data for 2-Hydroxy-6-methylbenzonitrile and the closely
related 2-Hydroxybenzonitrile. This data is essential for a proper risk assessment.

Property Value Source
Chemical Name 2-Hydroxy-6-methylbenzonitrile

CAS Number 73289-66-4 [6]
Molecular Formula CsH7NO [7]
Molecular Weight 133.15 g/mol [7]
Appearance White crystalline solid

Acute Toxicity, Oral (Category

4), Serious Eye Damage

(Category 1), Skin [1]
Sensitization (Sub-category

1B)

GHS Hazard Class (based on
2-Hydroxybenzonitrile)

) ) Strong oxidizing agents, strong
Incompatible Materials
bases

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 2-Hydroxy-6-methylbenzonitrile is to treat it as
hazardous waste. In-laboratory treatment or neutralization is not recommended without a
specific, validated protocol from your institution's EHS department.

Step 1: Waste Identification and Classification All materials contaminated with 2-Hydroxy-6-
methylbenzonitrile, including unused product, reaction byproducts, and contaminated lab
supplies (e.g., gloves, filter paper, pipette tips), must be classified as hazardous chemical
waste.[2]

Step 2: Segregation of Waste It is critical to segregate waste streams to prevent dangerous
reactions. Do not mix 2-Hydroxy-6-methylbenzonitrile waste with incompatible chemicals,
particularly strong oxidizing agents and strong bases.[2] Each class of chemical waste should
have its own designated and compatible container.
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Step 3: Waste Collection and Containment

o Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container
material must be compatible with the chemical.

e Collect all solid and liquid waste containing 2-Hydroxy-6-methylbenzonitrile in this
container.

» For contaminated labware such as glassware, it should be decontaminated if possible or
disposed of as hazardous waste.[8] Empty chemical containers should be triple-rinsed with a
suitable solvent, and the rinsate collected as hazardous waste. The rinsed container can
then be disposed of as non-hazardous waste.[8][9]

Step 4: Labeling Properly label the hazardous waste container with the words "Hazardous
Waste," the full chemical name "2-Hydroxy-6-methylbenzonitrile,” and the date accumulation
started.[2][8] Do not use abbreviations or chemical formulas.

Step 5: Storage Store the sealed hazardous waste container in a designated, well-ventilated,
and secure area, away from heat and ignition sources. The storage area should be
inaccessible to unauthorized personnel.

Step 6: Professional Disposal Arrange for the collection of the hazardous waste by a licensed
environmental disposal company.[10] Provide the full chemical name and any available hazard
information to the disposal company. Follow all institutional, local, state, and federal regulations
for waste manifest and documentation.

Emergency Procedures: Spill Management
In the event of a spill, immediate and appropriate action is necessary to mitigate risks.
e Minor Spill:

o Evacuate all non-essential personnel from the area.

o Ensure adequate ventilation.

o Wearing appropriate PPE, absorb the spill using an inert material like vermiculite, dry
sand, or earth.
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o Collect the absorbed material and place it into a sealed, labeled container for disposal as
hazardous waste.[3]

e Major Spill:
o Evacuate the area immediately.
o Notify your institution's emergency response team and EHS department.

o Cleanup should only be performed by trained and properly equipped personnel.

Disposal Workflow Diagram
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Caption: Decision workflow for the proper disposal of 2-Hydroxy-6-methylbenzonitrile.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of 2-
Hydroxy-6-methylbenzonitrile, protecting both personnel and the environment. Always
prioritize safety and consult with your institution's EHS department for any specific
requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Guide to the Safe Disposal of 2-Hydroxy-6-
methylbenzonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1316493#2-hydroxy-6-methylbenzonitrile-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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